1-Bicyclo[2.2.1]hept-2-yl-4-(2-thienylcarbonyl)piperazine

• Molecular Formula: C16H22N2OS
• Molecular Weight: 290.4 g/mol
• IUPAC Name: [4-(3-bicyclo[2.2.1]heptanyl)piperazin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C16H22N2OS/c19-16(15-2-1-9-20-15)18-7-5-17(6-8-18)14-11-12-3-4-13(14)10-12/h1-2,9,12-14H,3-8,10-11H2
• InChI Key: DARNJDCRLQWJII-UHFFFAOYSA-N
• SMILES: C1CC2CC1CC2N3CCN(CC3)C(=O)C4=CC=CS4

Description

1-Bicyclo[2.2.1]hept-2-yl-4-(2-thienylcarbonyl)piperazine, also known as BTCP, is a chemical compound that has been studied for its potential use in scientific research. It belongs to the class of piperazine derivatives and has been found to have various biochemical and physiological effects.

Mechanism of Action

1-Bicyclo[2.2.1]hept-2-yl-4-(2-thienylcarbonyl)piperazine acts as a reuptake inhibitor for various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. This means that it prevents the reabsorption of these neurotransmitters into the presynaptic neuron, leading to an increase in their concentration in the synaptic cleft. This can result in various physiological and biochemical effects, depending on the specific receptor being targeted.
Biochemical and Physiological Effects
1-Bicyclo[2.2.1]hept-2-yl-4-(2-thienylcarbonyl)piperazine has been found to have various biochemical and physiological effects, including increased locomotor activity, increased dopamine release, and increased heart rate and blood pressure. These effects are thought to be mediated through the actions of 1-Bicyclo[2.2.1]hept-2-yl-4-(2-thienylcarbonyl)piperazine on various receptors in the brain and peripheral nervous system.

Advantages and Limitations for Lab Experiments

One advantage of using 1-Bicyclo[2.2.1]hept-2-yl-4-(2-thienylcarbonyl)piperazine in lab experiments is its high affinity for various receptors in the brain, which makes it a useful tool for studying the role of these receptors in various neurological disorders. However, one limitation is that its effects can be dose-dependent and may vary depending on the specific receptor being targeted. Additionally, the use of 1-Bicyclo[2.2.1]hept-2-yl-4-(2-thienylcarbonyl)piperazine in animal studies may raise ethical concerns due to its potential for abuse.

Future Directions

There are several future directions for research on 1-Bicyclo[2.2.1]hept-2-yl-4-(2-thienylcarbonyl)piperazine. One area of interest is its potential use in the treatment of neurological disorders such as Parkinson's disease and depression. Another area of interest is its potential use as a tool for studying the role of various neurotransmitter systems in the brain. Further research is needed to fully understand the mechanisms of action and potential applications of 1-Bicyclo[2.2.1]hept-2-yl-4-(2-thienylcarbonyl)piperazine in scientific research.

Synthesis Methods

The synthesis of 1-Bicyclo[2.2.1]hept-2-yl-4-(2-thienylcarbonyl)piperazine involves the reaction between bicyclo[2.2.1]hept-2-ene and thiophene-2-carbonyl chloride in the presence of a base such as triethylamine. The reaction results in the formation of the desired product, which can be purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

1-Bicyclo[2.2.1]hept-2-yl-4-(2-thienylcarbonyl)piperazine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have affinity for various receptors in the brain, including the dopamine transporter, serotonin transporter, and norepinephrine transporter. This makes it a useful tool for studying the role of these receptors in various neurological disorders such as Parkinson's disease and depression.